Cas no 2649071-75-8 (4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene)

• Product Name: 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene
• CAS No: 2649071-75-8
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5923406
• PubChem ID: 165616230
• Update Time: 2025-06-13

4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene
• EN300-1809896
• 2649071-75-8

• Inchi： 1S/C10H10FNO/c1-7-3-4-9(11)5-10(7)8(2)12-6-13/h3-5,8H,1-2H3
• InChI Key： TWWHYBWKXCMMBY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C)N=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene

Introduction to 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene (CAS No. 2649071-75-8)

4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649071-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated aromatic amines, which are widely studied for their potential applications in medicinal chemistry due to their unique structural and electronic properties. The presence of both a fluoro substituent and an isocyanatoethyl group makes this molecule a versatile intermediate in the synthesis of more complex bioactive molecules.

The fluoro group, particularly the C-F bond, is known for its strong electronegativity, which can influence the electronic distribution and reactivity of the molecule. This characteristic is particularly valuable in drug design, where fluorine atoms are often incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the isocyanatoethyl side chain introduces a highly reactive site for further functionalization, making it a valuable building block for constructing more intricate molecular architectures.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. For instance, studies have demonstrated that fluorine substitution can modulate the pharmacokinetic properties of drugs, leading to improved bioavailability and reduced toxicity. The isocyanatoethyl moiety, on the other hand, is frequently used in the synthesis of polymers and specialty chemicals. Its reactivity allows for the formation of urethane linkages, which are crucial in the development of novel materials with tailored properties.

One of the most compelling aspects of 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene is its potential as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its structure to develop novel therapeutic agents targeting various diseases. For example, fluorinated aromatic amines have been explored as intermediates in the development of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The isocyanatoethyl group provides a convenient handle for further derivatization, enabling chemists to modify the molecule's properties to achieve specific biological outcomes.

The synthesis of 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro substituent often necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the formation of the isocyanatoethyl group requires careful handling due to its reactivity with nucleophiles and moisture. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these synthetic routes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and properties of 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene. Molecular modeling studies have provided insights into how structural modifications can influence biological activity, guiding researchers in designing more effective derivatives. These computational approaches are complemented by experimental investigations, which validate theoretical predictions and provide empirical data on reaction mechanisms.

The pharmaceutical industry has been particularly keen on exploring fluorinated aromatic compounds due to their potential therapeutic applications. For instance, studies have shown that fluorine atoms can enhance binding interactions between drug molecules and biological targets, leading to increased efficacy. The isocyanatoethyl group further extends this potential by allowing for the creation of conjugates with other bioactive molecules. This versatility makes 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene a valuable asset in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of electronic and steric properties offered by its structure makes it suitable for use in advanced materials such as liquid crystals and organic semiconductors. The fluoro group contributes to thermal stability and chemical resistance, while the isocyanatoethyl moiety allows for cross-linking reactions that enhance material integrity.

The safety profile of 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene is another critical consideration in its application. While it does not fall under hazardous or restricted categories under current regulations, proper handling protocols must be followed due to its reactivity with moisture and nucleophiles. Storage conditions must be carefully controlled to prevent degradation or unintended reactions.

Future research directions for 4-fluoro-2-(1-isocyanatoethyl)-1-methylbenzene may focus on expanding its utility in drug development and material science. Innovations in synthetic methodologies could lead to more efficient production processes, while computational studies might uncover new ways to exploit its structural features for therapeutic purposes. Collaborative efforts between academia and industry will be essential in translating these findings into practical applications.